Cas no 476462-35-8 (N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide)

• Product Name: N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide
• CAS No: 476462-35-8
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 6019959
• PubChem ID: 7096036
• Update Time: 2025-10-21

N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide
• N-(5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl)-2-ethoxybenzamide
• Benzamide, N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethoxy-
• F0529-0308
• AKOS024580641
• 476462-35-8
• AB00668086-01
• N-[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]-2-ethoxybenzamide
• Oprea1_367805

• Inchi： 1S/C19H19N3O4S/c1-4-26-15-8-6-5-7-13(15)17(23)20-19-22-21-18(27-19)14-10-9-12(24-2)11-16(14)25-3/h5-11H,4H2,1-3H3,(H,20,22,23)
• InChI Key： WACSLUHIIKSKLC-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C=C2OC)S1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 385.10962727g/mol
• Monoisotopic Mass: 385.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• pka: 7.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide

Introduction to CAS No 476462-35-8: N-5-(2,4-Dimethoxyphenyl)-1,3,4-Thiadiazol-2-Yl-2-Ethoxybenzamide

The compound CAS No 476462-35-8, also known as N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl-2-ethoxybenzamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzamides and incorporates a thiadiazole ring system, which is known for its versatile chemical properties. The molecule's structure is characterized by the presence of a benzamide group attached to a thiadiazole moiety, which further bears a dimethoxyphenyl substituent and an ethoxy group. These functional groups contribute to the compound's unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of thiadiazole-containing compounds in drug discovery and development. The thiadiazole ring system is known for its ability to act as a bioisostere for other heterocyclic systems, making it a valuable component in medicinal chemistry. The N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl group in this compound has been shown to exhibit potent anti-inflammatory and antioxidant properties. Additionally, the ethoxy group attached to the benzene ring enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

The synthesis of CAS No 476462-35-8 involves a multi-step process that typically begins with the preparation of the thiadiazole derivative. This is followed by the introduction of the dimethoxyphenyl group and the ethoxybenzamide moiety through carefully controlled coupling reactions. The optimization of reaction conditions has been a focus of recent research efforts to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

In terms of applications, N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-Yl-based compounds have shown promise in the field of oncology. Preclinical studies have demonstrated their ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. Furthermore, their anti-inflammatory properties make them potential candidates for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various therapeutic targets, including protein kinases and cytokines. The results suggest that CAS No 476462-35-8 has a high potential for being developed into a novel therapeutic agent with improved efficacy and reduced side effects compared to existing treatments.

The environmental impact of this compound has also been a subject of interest. Studies on its biodegradability and toxicity indicate that it poses minimal risk to aquatic life when used responsibly. This makes it suitable for applications in agrochemicals and other environmentally sensitive industries.

In conclusion, CAS No 476462-35-8, or N-5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-Yl-based compounds represent a significant advancement in modern organic chemistry. With ongoing research focusing on optimizing its synthesis and exploring its therapeutic potential, this compound is poised to play a crucial role in various scientific and industrial applications in the near future.